Cas no 115118-93-9 (Ethyl-N-(2-methyl-3-nitrophenyl)formimidate)

Ethyl-N-(2-methyl-3-nitrophenyl)formimidate Properties

Names and Identifiers

• Ethyl-N-(2-methyl-3-nitrophenyl)formimidate
• ethyl N-(2-methyl-3-nitrophenyl)methanimidate
• ethyl 2-methyl-3-nitrophenylformimidate
• (E)-ETHYL N-2-METHYL-3-NITROPHENYLFORMIMIDATE
• N-(2-Methyl-3-nitrophenyl)MethaniMidic Acid Ethyl Ester
• DB-254809
• CS-0441260
• DTXSID80448062
• SB78292
• AKOS025294116
• Ethyl (E)-N-(2-methyl-3-nitrophenyl)formimidate
• 115118-93-9
• ETHYL-N-(2-METHYL-3-NITROPHENYL)FORMIMIDATE
• +Expand

• InChIKey： NONIOTXCYPEXMP-YRNVUSSQSA-N
• Inchi： InChI=1S/C10H12N2O3/c1-3-15-7-11-9-5-4-6-10(8(9)2)12(13)14/h4-7H,3H2,1-2H3/b11-7+
• SMILES： [O-][N+](=O)c1cccc(/N=C/OCC)c1C

Computed Properties

• Exact Mass: 208.08500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 208.08479225g/mol
• Heavy Atom Count: 15
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• LogP: 3.12270
• PSA: 67.41000
• Boiling Point: 323.5±35.0 °C(Predicted)
• Melting Point: 58-59 °C(Solv: hexane (110-54-3); ethyl ether (60-29-7))
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 149.5±25.9 °C
• Density: 1.15±0.1 g/cm3(Predicted)